methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride
Overview
Description
Methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride (MAMTMBHCl) is a novel synthetic compound that has been investigated for its potential applications in scientific research and laboratory experiments. This compound is a derivative of the trifluoromethylbenzoic acid family and is composed of two nitrogens, two methyl groups, a trifluoromethyl group, and a hydrochloride group. MAMTMBHCl is a white crystalline solid that is soluble in water and is stable at room temperature.
Mechanism of Action
Methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride is believed to inhibit the activity of acetylcholinesterase by binding to the active site of the enzyme and blocking its ability to hydrolyze acetylcholine. This inhibition leads to an increase in the levels of acetylcholine in the brain, which can have a variety of effects on cognitive processes.
Biochemical and Physiological Effects
The effects of this compound on biochemical and physiological processes are still being investigated. Studies have demonstrated that this compound can increase levels of acetylcholine in the brain, which can lead to improved cognitive function, increased alertness, and improved memory. In addition, this compound has been shown to increase levels of dopamine and serotonin in the brain, which can lead to improved mood and decreased anxiety.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride has a number of advantages as a research compound. It is relatively inexpensive and easy to synthesize, and it is stable at room temperature. In addition, this compound is soluble in water, which makes it easy to use in laboratory experiments. However, there are some limitations to the use of this compound in research. This compound is not approved for human use and its effects on humans are still unknown.
Future Directions
The potential applications of methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride are still being investigated. Future research could focus on the development of new synthesis methods and the potential use of this compound in drug development. In addition, further research could be done to investigate the effects of this compound on biochemical and physiological processes in humans. Finally, further research could be done to explore the potential use of this compound as a fluorescent probe for the detection of acetylcholine in biological samples.
Synthesis Methods
Methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride can be synthesized using a two-step procedure. The first step involves the reaction of trifluoromethylbenzoic acid with 2-amino-5-methylbenzene sulfonic acid in the presence of anhydrous potassium carbonate. This reaction yields a trifluoromethylbenzoic acid amide. The second step involves the reaction of the trifluoromethylbenzoic acid amide with hydrochloric acid to yield this compound.
Scientific Research Applications
Methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride has been investigated for its potential applications in scientific research. It has been studied for its ability to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter levels in the brain. This compound has also been studied for its potential use as a fluorescent probe for the detection of acetylcholine in biological samples.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride involves the reaction of 3-amino-2-methyl-5-(trifluoromethyl)benzoic acid with methanol and hydrochloric acid to form methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-amino-2-methyl-5-(trifluoromethyl)benzoic acid", "Methanol", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3-amino-2-methyl-5-(trifluoromethyl)benzoic acid is dissolved in methanol.", "Step 2: Hydrochloric acid is added to the solution and the mixture is heated under reflux for several hours.", "Step 3: The reaction mixture is cooled and the resulting precipitate is filtered and washed with cold methanol.", "Step 4: The precipitate is dried to obtain methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate.", "Step 5: Methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate is dissolved in hydrochloric acid.", "Step 6: The solution is heated under reflux for several hours.", "Step 7: The resulting precipitate is filtered and washed with cold methanol.", "Step 8: The precipitate is dried to obtain methyl 3-amino-2-methyl-5-(trifluoromethyl)benzoate hydrochloride." ] } | |
| 2613388-56-8 | |
Molecular Formula |
C10H11ClF3NO2 |
Molecular Weight |
269.6 |
Purity |
95 |
Origin of Product |
United States |
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